2-methyl-6-{[4-methyl-6-(methylthio)-2-quinolinyl]amino}-2-heptanol

• IUPAC Name: 2-methyl-6-[(4-methyl-6-methylsulfanylquinolin-2-yl)amino]heptan-2-ol
• InChI: InChI=1S/C19H28N2OS/c1-13-11-18(20-14(2)7-6-10-19(3,4)22)21-17-9-8-15(23-5)12-16(13)17/h8-9,11-12,14,22H,6-7,10H2,1-5H3,(H,20,21)
• InChI Key: BKRRTZFNAZVPRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)SC)NC(C)CCCC(C)(C)O
• Molecular Formula: C19H28N2OS
• Molecular Weight: 332.5 g/mol

Description

2-methyl-6-{[4-methyl-6-(methylthio)-2-quinolinyl]amino}-2-heptanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MMH, and it is a member of the family of quinoline derivatives.

Mechanism of Action

The mechanism of action for MMH is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis (programmed cell death) in cancer cells. MMH has also been shown to modulate the activity of certain ion channels in cells, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
MMH has been shown to have a variety of biochemical and physiological effects in cells. For example, MMH has been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and cell death. MMH has also been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMH in lab experiments is its high selectivity for reactive oxygen species. This makes it a valuable tool for studying oxidative stress in cells. However, one limitation of using MMH is that it can be toxic to cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving MMH. One area of interest is the development of new fluorescent probes based on MMH that can be used to study other cellular processes. Another area of interest is the development of new therapeutic applications for MMH, such as its use in combination with other drugs for the treatment of cancer. Finally, there is also interest in studying the effects of MMH on other organisms, such as bacteria and fungi, to better understand its potential as an antimicrobial agent.

Scientific Research Applications

MMH has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising areas of research involves the use of MMH as a fluorescent probe for detecting and measuring the levels of reactive oxygen species in cells. MMH has also been studied for its potential therapeutic applications in the treatment of cancer, as well as its ability to inhibit the growth of certain bacteria and fungi.